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Compound of Interest

Compound Name: 5-lodoisothiazole

Cat. No.: B3060527

This guide provides an in-depth technical overview of 5-iodoisothiazole (CAS No. 49602-30-
4), a crucial heterocyclic building block for professionals in pharmaceutical research and drug
development. Its value lies in the strategic placement of the iodine atom, which serves as a
versatile handle for introducing molecular complexity through various cross-coupling reactions.
Understanding its commercial landscape, purity profiles, and the analytical methodologies
required for its validation is paramount to ensuring the reliability and reproducibility of
downstream applications. This document moves beyond a simple datasheet to explain the
causality behind analytical choices, providing field-proven insights into quality control and
experimental design.

Commercial Availability and Supplier Landscape

5-lodoisothiazole is available from a range of specialized chemical suppliers catering to the
research and development sector. Availability is typically on a research scale, from milligrams
to several grams. While larger quantities may be available, they often require custom synthesis
inquiries. The purity of commercially available 5-iodoisothiazole generally falls into two main
categories: 295% and =98%, which dictates its suitability for different applications, from initial
screening to lead optimization.

Procurement of this compound is intended strictly for research and development purposes and
is not for direct human, veterinary, or consumer use.[1][2] Suppliers enforce this by shipping
only to registered laboratories and institutions, not to residential addresses.[1]
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Table 1: Representative Commercial Availability of 5-lodoisothiazole

Representat CAS Molecular Molecular

Supplier ] . ] Notes
ive Purity Number Formula Weight
Stored at 2-
8°C, shipped
ChemScene >98% 49602-30-4 CsHzINS 211.02 at room
temperature.
(3]
States a 4-
AK Scientific, week lead
>95% 49602-30-4 Cs3Hz2INS 211.02 _
Inc. time for some

guantities.[1]

Lists multiple
traders with
108306-61-2*  CsHz2INS 211.02 purities from
95% to
>98%.[4]

ChemicalBoo Lists various

k suppliers

*Note: Some databases may incorrectly list the CAS number for the isomeric 5-lodothiazole
(108306-61-2). It is crucial to verify the correct isomer and CAS number (49602-30-4 for 5-
lodoisothiazole) upon procurement.

Synthesis, Purification, and Common Impurities

A foundational understanding of the synthesis of 5-iodoisothiazole is critical for anticipating
potential impurities. While numerous methods exist for the synthesis of the isothiazole core, the
introduction of the iodine atom at the C5 position is typically achieved through electrophilic
iodination of a suitable isothiazole precursor.
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Purification Workflow
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Caption: General synthesis and purification workflow for 5-iodoisothiazole.
This pathway informs the likely impurity profile:
» Starting Materials: Unreacted isothiazole precursor.

¢ Regioisomers: lodination at other positions on the isothiazole ring, although C5 is often
electronically favored.

o Over-iodinated Species: Di-iodo-isothiazoles, if reaction conditions are not carefully
controlled.

¢ Residual Solvents: Solvents used during the reaction and purification (e.g., THF, ethyl
acetate, hexanes).

o Reagent-derived Impurities: Byproducts from the iodinating agent, such as succinimide if N-
iodosuccinimide (NIS) is used.[5]

Purification is almost universally achieved via silica gel column chromatography, which
effectively separates the target compound from less polar starting materials and more polar
byproducts.

Purity Determination: A Multi-Method Approach
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No single analytical technique provides a complete picture of purity. A robust quality control
(QC) workflow relies on the orthogonal application of chromatographic and spectroscopic
methods. An assay is a laboratory test used to determine the characteristics of a substance,
including its composition and purity.[6]

Principle & Rationale: HPLC is the workhorse for assessing the purity of non-volatile organic
compounds. It separates components based on their differential partitioning between a
stationary phase (e.g., C18) and a mobile phase. For 5-iodoisothiazole, a reversed-phase
(RP-HPLC) method provides excellent resolution and is ideal for quantifying the main
component and detecting less volatile impurities.[7] The percent purity is calculated from the
relative peak area of the main component compared to the total area of all observed peaks.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-lodoisothiazole: A Technical Guide to Commercial
Availability, Purity Assessment, and Analytical Methodologies]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b3060527#commercial-availability-
and-purity-of-5-iodoisothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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